Cas no 1704074-07-6 (3-(Cyclopropylcarbamoyl)-5-fluorophenylboronic acid)

• Product Name: 3-(Cyclopropylcarbamoyl)-5-fluorophenylboronic acid
• CAS No: 1704074-07-6
• MF: C₁₀H₁₁BFNO₃
• MW: 223.008646249771
• MDL: MFCD28384312
• CID: 4672793
• Update Time: 2025-05-19

3-(Cyclopropylcarbamoyl)-5-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopropylcarbamoyl)-5-fluorophenylboronic acid
• AM87849
• 3-(Cyclopropylcarbamoyl)-5-fluorophenylboronic acid

• MDL： MFCD28384312
• Inchi： 1S/C10H11BFNO3/c12-8-4-6(3-7(5-8)11(15)16)10(14)13-9-1-2-9/h3-5,9,15-16H,1-2H2,(H,13,14)
• InChI Key： KSFXSEQZRYWUJP-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=C(C=1)C(NC1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Topological Polar Surface Area: 69.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-(Cyclopropylcarbamoyl)-5-fluorophenylboronic acid

Professional Introduction to 3-(Cyclopropylcarbamoyl)-5-fluorophenylboronic Acid (CAS No. 1704074-07-6)

3-(Cyclopropylcarbamoyl)-5-fluorophenylboronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1704074-07-6, features a unique structural motif that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a cyclopropylcarbamoyl group and a fluorophenyl moiety imparts distinct chemical properties that are highly relevant to modern drug discovery efforts.

The< strong>cyclopropylcarbamoyl group is known for its stability and its ability to enhance the binding affinity of molecules to biological targets. This feature is particularly useful in the design of small-molecule inhibitors, where structural rigidity can improve pharmacokinetic profiles. On the other hand, the< strong>fluorophenyl group introduces a fluorine atom, which is a common pharmacophore in medicinal chemistry due to its ability to modulate metabolic stability and binding interactions. The combination of these two groups in< strong>3-(Cyclopropylcarbamoyl)-5-fluorophenylboronic acid creates a versatile scaffold for further chemical modifications.

In recent years, boronic acids have emerged as critical components in the development of targeted therapies, particularly in the realm of proteolysis-targeting chimeras (PROTACs). These molecular glues leverage boronic acid functionalities to facilitate the formation of reversible protein-protein interactions, offering a novel approach to modulate biological pathways. The< strong>5-fluorophenylboronic acid derivative, with its enhanced electronic properties due to the fluorine substitution, has been explored as a potential building block for such applications. Studies have demonstrated that fluorinated boronic acids exhibit improved solubility and bioavailability compared to their non-fluorinated counterparts, making them more suitable for therapeutic use.

The< strong>cyclopropylcarbamoyl moiety further contributes to the compound's utility by providing a rigid framework that can be fine-tuned to optimize receptor binding. This structural feature is particularly relevant in the context of kinase inhibitors, where precise spatial orientation of functional groups is crucial for efficacy. Recent computational studies have highlighted the potential of< strong>3-(Cyclopropylcarbamoyl)-5-fluorophenylboronic acid as a lead compound for developing next-generation kinase inhibitors. These studies suggest that minor modifications to the cyclopropylcarbamoyl group could significantly enhance target engagement and reduce off-target effects.

Beyond its applications in drug discovery, this compound has also shown promise in materials science and nanotechnology. Boronic acids are known for their ability to form coordination complexes with metal ions, which can be exploited in the design of metal-organic frameworks (MOFs) and other advanced materials. The presence of both< strong>cyclopropylcarbamoyl and< strong>fluorophenyl groups offers additional functional handles for designing multifunctional materials with tailored properties. For instance, these groups can be used to create luminescent materials or sensors by incorporating them into polymers or nanoparticles.

The synthesis of< strong>3-(Cyclopropylcarbamoyl)-5-fluorophenylboronic acid presents an interesting challenge due to the need for precise control over regioselectivity and stereoselectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. Recent advances in flow chemistry have also enabled scalable production of this compound, which is essential for both academic research and industrial applications.

In conclusion, 3-(Cyclopropylcarbamoyl)-5-fluorophenylboronic acid (CAS No. 1704074-07-6) represents a significant advancement in the field of organic chemistry and pharmaceutical sciences. Its unique structural features make it a valuable tool for drug discovery, materials science, and nanotechnology. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing innovative solutions across multiple scientific disciplines.